Cas no 1804895-09-7 (3-Nitro-4-phenylpicolinonitrile)

• Product Name: 3-Nitro-4-phenylpicolinonitrile
• CAS No: 1804895-09-7
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 4904630
• Update Time: 2025-10-21

3-Nitro-4-phenylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-phenylpicolinonitrile

• Inchi： 1S/C12H7N3O2/c13-8-11-12(15(16)17)10(6-7-14-11)9-4-2-1-3-5-9/h1-7H
• InChI Key： SCYRNIMYLYOPEA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C#N)=NC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Nitro-4-phenylpicolinonitrile

Recent Advances in the Study of 3-Nitro-4-phenylpicolinonitrile (CAS: 1804895-09-7) in Chemical Biology and Pharmaceutical Research

3-Nitro-4-phenylpicolinonitrile (CAS: 1804895-09-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the field.

The compound's structure, characterized by a nitrophenyl group attached to a picolinonitrile scaffold, has been shown to interact with various biological targets, including kinases and enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein kinase C (PKC), highlighting its potential in treating inflammatory diseases and certain cancers. The study utilized X-ray crystallography to elucidate the binding mode of 3-Nitro-4-phenylpicolinonitrile within the PKC active site, providing valuable insights for further optimization.

In addition to its kinase inhibitory activity, recent research has explored the compound's role in modulating oxidative stress. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3-Nitro-4-phenylpicolinonitrile exhibits potent antioxidant properties by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. These findings suggest its potential application in neurodegenerative diseases and aging-related disorders.

The synthetic accessibility of 3-Nitro-4-phenylpicolinonitrile has also been a focus of recent investigations. A novel, scalable synthesis route was developed and published in Organic Process Research & Development (2023), which significantly improves yield and purity while reducing environmental impact. This advancement is crucial for facilitating further pharmacological evaluation and potential clinical translation.

Despite these promising developments, challenges remain in the compound's development pipeline. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting current research into prodrug strategies and formulation optimization. Several pharmaceutical companies have included derivatives of 3-Nitro-4-phenylpicolinonitrile in their discovery pipelines, with particular interest in its application for autoimmune disorders and oncology indications.

Looking forward, the unique chemical scaffold of 3-Nitro-4-phenylpicolinonitrile continues to inspire medicinal chemistry efforts. Computational studies predicting its interaction with additional biological targets are underway, potentially expanding its therapeutic applications. The compound serves as an excellent example of how fundamental chemical biology research can translate into promising pharmaceutical candidates.